5-Benzyloxy-6-methoxy-2H-phthalazin-1-one

• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 6-methoxy-5-phenylmethoxy-2H-phthalazin-1-one
• InChI: InChI=1S/C16H14N2O3/c1-20-14-8-7-12-13(9-17-18-16(12)19)15(14)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: SYKGDWCJAGBKSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=O)NN=C2)OCC3=CC=CC=C3

Description

5-Benzyloxy-6-methoxy-2H-phthalazin-1-one is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Glacial acetic acid (285 ml) at 10-20° C. was dropwise added with hydrazine monohydrate (10.16 ml, 209 mmoles) and added with 3-benzyloxy-N,N-diethyl-2-formyl-4-methoxy-benzamide (14.27 g, 41.8 mmoles), prepared as described in example 56. The mixture was left to stand for 2 hours, then evaporated, dissolved in CH2Cl2, washed with water, anhydrified over Na2SO4, brought to dryness, and the crude was triturated in petrolatum/ethyl ether 2:1 (150 ml) and filtered to give 11.3 g of the title compound (yield: 96%).